Cas no 37557-98-5 (1-Isopropyl-5-phenyl-biguanide)

• Product Name: 1-Isopropyl-5-phenyl-biguanide
• CAS No: 37557-98-5
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 2938719
• Update Time: 2023-08-10

1-Isopropyl-5-phenyl-biguanide Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-5-phenyl-biguanide
• 1-Isopropyl-5-phenyl-biguanide

• Inchi： 1S/C11H17N5/c1-8(2)14-10(12)16-11(13)15-9-6-4-3-5-7-9/h3-8H,1-2H3,(H5,12,13,14,15,16)
• InChI Key： MBJBAEJPGXZCJH-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N=C(/N)\NC1C=CC=CC=1)/C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Biguanides